Cas no 918440-11-6 (1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-)

1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- structure
918440-11-6 structure
Product Name:1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
CAS No:918440-11-6
MF:C15H13IN2O
MW:364.180995702744
CID:775771
PubChem ID:71427108
Update Time:2025-04-19

1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
    • 3-iodo-6-methyl-5-phenylmethoxy-2H-indazole
    • 5-(Benzyloxy)-3-iodo-6-methyl-1H-indazole
    • 5-(Benzyloxy)-3-iodo-6-methyl-2H-indazole
    • TWOOAXXFFAQRSR-UHFFFAOYSA-N
    • DTXSID60845858
    • 918440-11-6
    • SCHEMBL16874266
    • Inchi: 1S/C15H13IN2O/c1-10-7-13-12(15(16)18-17-13)8-14(10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
    • InChI Key: TWOOAXXFFAQRSR-UHFFFAOYSA-N
    • SMILES: IC1=C2C=C(C(C)=CC2=NN1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 364.00726g/mol
  • Monoisotopic Mass: 364.00726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.9Ų
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